Cas no 2001519-25-9 ((3-bromophenyl)(5-bromopyridin-2-yl)methanone)

• Product Name: (3-bromophenyl)(5-bromopyridin-2-yl)methanone
• CAS No: 2001519-25-9
• MF: C₁₂H₇Br₂NO
• MW: 340.998081445694
• CID: 6780837
• Update Time: 2025-11-06

(3-bromophenyl)(5-bromopyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)(5-bromopyridin-2-yl)methanone
• Methanone, (3-bromophenyl)(5-bromo-2-pyridinyl)-

• Inchi： 1S/C12H7Br2NO/c13-9-3-1-2-8(6-9)12(16)11-5-4-10(14)7-15-11/h1-7H
• InChI Key： SYFHRHAPZFUBQL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(C1=NC=C(Br)C=C1)=O

Experimental Properties

• Density: 1.765±0.06 g/cm3(Predicted)
• Boiling Point: 414.8±35.0 °C(Predicted)
• pka: 0.46±0.10(Predicted)

Additional information on (3-bromophenyl)(5-bromopyridin-2-yl)methanone

Comprehensive Overview of (3-bromophenyl)(5-bromopyridin-2-yl)methanone (CAS No. 2001519-25-9)

The compound (3-bromophenyl)(5-bromopyridin-2-yl)methanone (CAS No. 2001519-25-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including dual bromine substitutions on both the phenyl and pyridinyl rings, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, material science, and catalysis.

One of the key reasons for the growing interest in (3-bromophenyl)(5-bromopyridin-2-yl)methanone is its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, enabling the construction of carbon-carbon and carbon-heteroatom bonds. The presence of bromine atoms at strategic positions makes this compound an excellent candidate for further functionalization, which is a hot topic in the field of medicinal chemistry and material science.

In recent years, the demand for high-purity intermediates like (3-bromophenyl)(5-bromopyridin-2-yl)methanone has surged, driven by advancements in precision medicine and green chemistry. The compound's stability and reactivity profile make it suitable for use in high-throughput screening and combinatorial chemistry, which are essential for accelerating drug discovery pipelines. Additionally, its potential applications in OLED materials and organic electronics have sparked interest among material scientists.

Another area where (3-bromophenyl)(5-bromopyridin-2-yl)methanone shows promise is in the development of biodegradable polymers. With increasing global focus on sustainability, researchers are exploring eco-friendly alternatives to traditional plastics. This compound's ability to act as a building block for bio-based materials aligns well with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

From a synthetic perspective, the preparation of (3-bromophenyl)(5-bromopyridin-2-yl)methanone involves multi-step organic transformations, often starting from commercially available precursors. The use of palladium-catalyzed reactions and microwave-assisted synthesis has been reported to improve yields and reduce reaction times, addressing the industry's need for cost-effective and scalable processes. These methodologies are frequently discussed in forums and publications related to organic synthesis optimization.

Quality control and analytical characterization of (3-bromophenyl)(5-bromopyridin-2-yl)methanone are critical to ensure its suitability for research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These analytical methods are also trending topics in scientific communities, especially with the rise of AI-driven analytical tools that enhance data interpretation.

In conclusion, (3-bromophenyl)(5-bromopyridin-2-yl)methanone (CAS No. 2001519-25-9) is a compound of significant scientific and industrial relevance. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions and sustainable technologies.